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Compound of Interest

Compound Name: Thiane-2,3,4,5-tetrol

Cat. No.: B15045848 Get Quote

Thiane-2,3,4,5-tetrol: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the core physicochemical properties and structural

information currently available for Thiane-2,3,4,5-tetrol. The information presented herein is

based on publicly accessible chemical databases and supplier specifications.

Core Properties and Structure
Thiane-2,3,4,5-tetrol is a sulfur-containing heterocyclic compound. The available data primarily

corresponds to the stereoisomer (3S,4R,5S)-Thiane-2,3,4,5-tetrol.

Physicochemical Data
The fundamental properties of (3S,4R,5S)-Thiane-2,3,4,5-tetrol are summarized in the table

below.
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Property Value

Molecular Formula C₅H₁₀O₄S

Molecular Weight 166.2 g/mol

CAS Number 2089580-30-1

Purity Min. 95% (as specified by suppliers)

Stereochemistry (3S,4R,5S)

Chemical Structure
The two-dimensional chemical structure of (3S,4R,5S)-Thiane-2,3,4,5-tetrol illustrates the

arrangement of its atoms and stereochemistry.
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Caption: 2D structure of (3S,4R,5S)-Thiane-2,3,4,5-tetrol.

Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did

not yield detailed experimental protocols for the synthesis, purification, or analysis of Thiane-
2,3,4,5-tetrol. While commercial suppliers indicate the availability of analytical data such as

NMR, HPLC, and LC-MS for product verification, the specific methodologies used to acquire

this data are not disclosed.

Biological Activity and Signaling Pathways
There is currently no information available in the public domain regarding the biological activity

of Thiane-2,3,4,5-tetrol. Consequently, no associated signaling pathways have been described

or elucidated. The compound is marketed by some vendors as a "versatile small molecule

scaffold," suggesting its potential use in the synthesis of more complex molecules rather than

as a biologically active agent itself.

Due to the absence of experimental workflows or known biological pathways for Thiane-
2,3,4,5-tetrol, no corresponding diagrams can be provided.

To cite this document: BenchChem. ["Thiane-2,3,4,5-tetrol" basic properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15045848#thiane-2-3-4-5-tetrol-basic-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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